Cas no 1426049-94-6 (4-Bromo-1-(1-bromoethyl)-2-fluorobenzene)

• Product Name: 4-Bromo-1-(1-bromoethyl)-2-fluorobenzene
• CAS No: 1426049-94-6
• MF: C₈H₇Br₂F
• MW: 281.94758439064
• MDL: MFCD24341689
• CID: 5617536
• PubChem ID: 82969496
• Update Time: 2025-10-31

4-Bromo-1-(1-bromoethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(1-bromoethyl)-2-fluoro-
• SCHEMBL15861423
• 4-bromo-1-(1-bromoethyl)-2-fluorobenzene
• A1-19525
• BHC04994
• NDIPFQZUPDNSAN-UHFFFAOYSA-N
• 1426049-94-6
• AKOS021289024
• EN300-2966444
• 4-Bromo-1-(1-bromoethyl)-2-fluorobenzene

• MDL： MFCD24341689
• Inchi： 1S/C8H7Br2F/c1-5(9)7-3-2-6(10)4-8(7)11/h2-5H,1H3
• InChI Key： NDIPFQZUPDNSAN-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(=CC=1F)Br

Computed Properties

• Exact Mass: 281.88780g/mol
• Monoisotopic Mass: 279.88985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.800±0.06 g/cm3(Predicted)
• Boiling Point: 260.1±25.0 °C(Predicted)

Additional information on 4-Bromo-1-(1-bromoethyl)-2-fluorobenzene

Comprehensive Overview of 4-Bromo-1-(1-bromoethyl)-2-fluorobenzene (CAS No. 1426049-94-6)

4-Bromo-1-(1-bromoethyl)-2-fluorobenzene (CAS No. 1426049-94-6) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring both bromine and fluorine substituents, makes it a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic chemistry.

The compound's CAS number 1426049-94-6 is frequently searched in chemical databases due to its relevance in drug discovery and material science. Researchers often explore its properties to develop novel biodegradable polymers or fluorescent probes, aligning with the growing demand for sustainable and high-performance materials. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, a topic widely discussed in academic forums.

From a structural perspective, the presence of both bromoethyl and fluoro groups in 4-Bromo-1-(1-bromoethyl)-2-fluorobenzene enhances its reactivity in nucleophilic substitutions. This characteristic is leveraged in designing PET imaging agents and OLED materials, addressing current industry needs for precision diagnostics and energy-efficient displays. Users searching for "halogenated benzene derivatives" or "fluorinated intermediates" often encounter this compound due to its broad utility.

Analytical techniques like HPLC, GC-MS, and NMR are commonly employed to verify the purity and identity of CAS No. 1426049-94-6. Quality control protocols emphasize its stability under inert conditions, a critical factor for storage and transportation in industrial settings. Discussions on platforms like ResearchGate frequently highlight its role in catalysis and nanotechnology, reflecting its interdisciplinary importance.

In summary, 4-Bromo-1-(1-bromoethyl)-2-fluorobenzene (CAS No. 1426049-94-6) bridges gaps between academic research and industrial applications. Its adaptability to emerging fields like renewable energy and biomedical engineering ensures sustained relevance, while optimized synthesis methods cater to eco-conscious practices—a dual advantage that resonates with contemporary scientific priorities.